Cas no 26708-48-5 ((E)-4'-Ethylchalcone)

• Product Name: (E)-4'-Ethylchalcone
• CAS No: 26708-48-5
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 4712000
• Update Time: 2025-10-31

(E)-4'-Ethylchalcone Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-Ethylphenyl)-3-phenylprop-2-en-1-one
• (E)-4'-Ethylchalcone

• Inchi： 1S/C17H16O/c1-2-14-8-11-16(12-9-14)17(18)13-10-15-6-4-3-5-7-15/h3-13H,2H2,1H3/b13-10+
• InChI Key： ADXOHTAXRZDDQT-JLHYYAGUSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)C1C=CC(=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (E)-4'-Ethylchalcone

Introduction to (E)-4'-Ethylchalcone (CAS No. 26708-48-5)

(E)-4'-Ethylchalcone, with the chemical name 4'-ethyl-2',4-dihydroxychalcone, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 26708-48-5, is known for its structural similarity to chalcones, which are a class of molecules with a broad spectrum of biological activities. The presence of an ethyl group at the 4' position of the chalcone core contributes to its unique chemical properties and biological functions.

The molecular structure of (E)-4'-Ethylchalcone consists of two aromatic rings connected by a central β-unsaturated carbonyl system. This configuration is typical of chalcones and is responsible for many of its interactions with biological targets. The compound exhibits a variety of pharmacological properties, making it a subject of intense study in drug discovery and natural product chemistry.

In recent years, (E)-4'-Ethylchalcone has been studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory, antioxidant, and anticancer activities. Research has shown that this compound can modulate multiple signaling pathways involved in disease progression, making it a promising candidate for further development as a therapeutic agent.

One of the most intriguing aspects of (E)-4'-Ethylchalcone is its ability to interact with various enzymes and receptors in the body. For instance, studies have demonstrated its interaction with lipoxygenase and cyclooxygenase enzymes, which are key players in inflammatory processes. By inhibiting these enzymes, (E)-4'-Ethylchalcone may help reduce inflammation and associated symptoms.

The antioxidant properties of (E)-4'-Ethylchalcone are also well-documented. Reactive oxygen species (ROS) are known to cause cellular damage and contribute to aging and various diseases. The ability of (E)-4'-Ethylchalcone to scavenge ROS helps protect cells from oxidative stress, thereby potentially preventing or mitigating the progression of age-related and disease-related conditions.

In the realm of cancer research, (E)-4'-Ethylchalcone has shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells. This selective toxicity makes it an attractive candidate for further investigation into developing new cancer therapies.

The synthesis of (E)-4'-Ethylchalcone is another area where researchers have made significant advancements. Traditional methods involve the condensation of resorcinol with ethyl acetoacetate, but recent innovations have focused on more sustainable and efficient synthetic routes. These advancements not only improve the yield and purity of the compound but also make its production more environmentally friendly.

The pharmacokinetics of (E)-4'-Ethylchalcone are also subjects of ongoing research. Understanding how the body absorbs, distributes, metabolizes, and excretes this compound is crucial for optimizing its therapeutic potential. Studies have shown that it has good oral bioavailability and can be detected in various tissues after administration, suggesting its potential for systemic action.

In conclusion, (E)-4'-Ethylchalcone (CAS No. 26708-48-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its biological activities, structural properties, and synthetic advancements make it a valuable subject for further research. As our understanding of its mechanisms of action continues to grow, so too does its promise as a therapeutic agent for various diseases.